Cas no 71350-05-5 (8-[(ethylcarbamoyl)oxy]-1-methylquinolinium iodide)

8-[(ethylcarbamoyl)oxy]-1-methylquinolinium iodide structure
71350-05-5 structure
Product Name:8-[(ethylcarbamoyl)oxy]-1-methylquinolinium iodide
CAS No:71350-05-5
MF:C13H15IN2O2
MW:358.174875497818
CID:1749992
PubChem ID:3054535
Update Time:2025-04-21

8-[(ethylcarbamoyl)oxy]-1-methylquinolinium iodide Chemical and Physical Properties

Names and Identifiers

    • 8-[(ethylcarbamoyl)oxy]-1-methylquinolinium iodide
    • (1-methylquinolin-1-ium-8-yl) N-ethylcarbamate,iodide
    • 8-Hydroxy-1-methylquinolinium iodide ethylcarbamate
    • 71350-05-5
    • Quinolinium, 8-hydroxy-1-methyl-, iodide, ethylcarbamate
    • Inchi: 1S/C13H14N2O2.HI/c1-3-14-13(16)17-11-8-4-6-10-7-5-9-15(2)12(10)11;/h4-9H,3H2,1-2H3;1H
    • InChI Key: XZAZEBVIQPTPCZ-UHFFFAOYSA-N
    • SMILES: [I-].O(C(NCC)=O)C1=CC=CC2=CC=C[N+](C)=C21

Computed Properties

  • Exact Mass: 342.9
  • Monoisotopic Mass: 358.017821
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 270
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.2

Experimental Properties

  • PSA: 44.28
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